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Compound of Interest

Compound Name:
1-fluoro-2-methoxy-3-(propan-2-

yl)benzene

CAS No.: 1167056-80-5

Cat. No.: B3215863

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropylanisole, a substituted aromatic ether, serves as a valuable building block in organic

synthesis and holds potential for applications in medicinal chemistry and materials science. Its

structure, featuring a methoxy and an isopropyl group on a benzene ring, imparts specific

physicochemical properties that make it a target of interest for the synthesis of more complex

molecules. This guide provides a comprehensive overview of 2-isopropylanisole, including its

nomenclature, chemical and physical properties, a detailed synthesis protocol, and a

discussion of its potential applications.

Chemical Identity and Synonyms
The unambiguous identification of a chemical compound is crucial for research and

development. 2-Isopropylanisole is known by several names, and it is important to recognize

these to navigate the scientific literature effectively.
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The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this

compound is 1-methoxy-2-propan-2-ylbenzene.[1] However, it is also commonly referred to by

other names.

A comprehensive list of synonyms and identifiers is provided in the table below:

Identifier Type Value Source

IUPAC Name
1-methoxy-2-propan-2-

ylbenzene
[1]

Common Name 2-Isopropylanisole [1]

CAS Number 2944-47-0 [1]

Synonyms
1-methoxy-2-(propan-2-

yl)benzene
[1]

NSC-113123 [1]

TJH2JM6D9S [1]

Physicochemical Properties
The physical and chemical properties of 2-isopropylanisole dictate its behavior in chemical

reactions and its suitability for various applications. These properties are summarized in the

following table.

Property Value Source

Molecular Formula C10H14O [1]

Molecular Weight 150.22 g/mol [1]

Appearance

Boiling Point 198-200 °C (lit.)

Density 0.936 g/mL at 25 °C (lit.)

Refractive Index n20/D 1.508 (lit.)
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Synthesis of 2-Isopropylanisole
The synthesis of 2-isopropylanisole can be achieved through the methylation of its precursor,

2-isopropylphenol. This reaction is a classic example of a Williamson ether synthesis.

Reaction Principle
The synthesis involves the deprotonation of the hydroxyl group of 2-isopropylphenol by a

suitable base to form a phenoxide ion. This nucleophilic phenoxide then attacks a methylating

agent, such as dimethyl sulfate or methyl iodide, in an SN2 reaction to yield the desired methyl

ether.

Experimental Protocol: Methylation of 2-Isopropylphenol
Materials:

2-Isopropylphenol

Sodium hydroxide (NaOH)

Dimethyl sulfate ((CH₃)₂SO₄)

Diethyl ether (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSO₄)

Distilled water

Procedure:

Deprotonation: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2-isopropylphenol in a suitable solvent such as methanol or ethanol.

Add a stoichiometric equivalent of a base, such as sodium hydroxide, to the solution. Stir the

mixture at room temperature until the phenol is completely converted to the sodium

phenoxide salt.

Methylation: Slowly add a methylating agent, like dimethyl sulfate or methyl iodide, to the

reaction mixture. The reaction is often exothermic, so the addition should be controlled to
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maintain a safe temperature.

After the addition is complete, heat the reaction mixture to reflux for a period of 1-2 hours to

ensure the reaction goes to completion.

Work-up: After cooling to room temperature, pour the reaction mixture into a separatory

funnel containing water and a water-immiscible organic solvent, such as diethyl ether.

Extract the aqueous layer with the organic solvent. Combine the organic layers and wash

them with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate.

Purification: Filter off the drying agent and remove the solvent from the filtrate using a rotary

evaporator. The crude product can then be purified by distillation under reduced pressure to

obtain pure 2-isopropylanisole.

Synthesis Workflow Diagram

Reactants

Reaction Steps Product

2-Isopropylphenol

Deprotonation
(Formation of Phenoxide)Sodium Hydroxide

Dimethyl Sulfate

SN2 Reaction
(Methylation)

Aqueous Work-up
& Extraction Distillation 2-Isopropylanisole

Click to download full resolution via product page

Caption: Williamson ether synthesis of 2-isopropylanisole.
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Applications in Research and Development
While specific, large-scale industrial applications of 2-isopropylanisole are not widely

documented, its structure makes it a useful intermediate in several areas of chemical research

and development.

Organic Synthesis: As a functionalized aromatic compound, 2-isopropylanisole can be a

starting material for the synthesis of more complex molecules. The aromatic ring can

undergo electrophilic substitution reactions, and the methoxy and isopropyl groups can be

chemically modified.

Medicinal Chemistry: Anisole derivatives are found in the structures of numerous biologically

active compounds. The lipophilicity imparted by the isopropyl and methoxy groups can be

advantageous in drug design for modulating pharmacokinetic properties.

Fragrance and Flavor Industry: Anisole derivatives are known for their characteristic scents.

While the specific olfactory properties of 2-isopropylanisole are not extensively reported,

related compounds are used in the fragrance industry.

Safety and Handling
Detailed toxicological data for 2-isopropylanisole is not readily available. However, as with any

chemical compound, it should be handled with appropriate care in a laboratory setting.

General Precautions: Use in a well-ventilated area, preferably in a fume hood.

Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

Fire Safety: Keep away from open flames and sources of ignition.

It is recommended to consult the Safety Data Sheet (SDS) for detailed safety and handling

information before use.

Conclusion
2-Isopropylanisole is a valuable chemical for organic synthesis with potential applications in

various fields. This guide has provided a foundational understanding of its identity, properties,
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synthesis, and potential uses. Further research into the reactivity and biological activity of this

compound may unveil new and valuable applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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